Lithium 1-ethyl-7-fluoro-1H-benzo[d]imidazole-2-carboxylate
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Overview
Description
Lithium 1-ethyl-7-fluoro-1H-benzo[d]imidazole-2-carboxylate is a useful research compound. Its molecular formula is C10H8FLiN2O2 and its molecular weight is 214.12. The purity is usually 95%.
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Scientific Research Applications
Electrolyte Enhancement in Lithium-Ion Batteries
Imidazolium-functionalized imide-based electrolyte salts have shown promise for the development of LIBs. For instance, lithium (fluorosulfonyl)((3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl)sulfonyl)imide) bis(trifluorosulfonyl)imide (LiFSMIPTFSI) demonstrates high electrochemical oxidative stability, good Li+ conductivity, and specific capacity improvements in LIBs. This is attributed to its good Li+ conductivity and the transference number, enhanced further by the addition of conventional imide salts as additives (Ahmed et al., 2019). Similarly, lithium (fluorosulfonyl)((3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl)sulfonyl) bis(fluorosulfonyl)imide (LiFSMIPFSI) shows enhanced electrochemical performance as an electrolyte for LIBs, exhibiting high purity, wide electrochemical stability, and significant specific discharge capacity improvements with the addition of LiFSI and LiTFSI ionic salts as additives (Ahmed et al., 2019).
Advances in Energy Storage Devices
Novel bulky fluorinated anion-based ionic liquids, such as 1-ethyl-3-methylimidazolium bis (nonafluorobutane-1-sulfonyl imidate) (Im1, 3BNFSI), have been synthesized and used for electrolyte preparation in lithium-ion batteries. These electrolytes show maximum electrical conductivity and wide electrochemical stability window, indicating their potential as high-performance materials for energy storage devices (Karuppasamy et al., 2020).
Lithium Battery Electrolyte Applications
Research on room temperature molten salts, such as ethyl-methyl-imidazolium bis-(trifluoromethanesulfonyl)-imide (EMI-TFSI), highlights their potential as solvents in lithium batteries. These studies demonstrate the salt's thermal stability, viscosity, conductivity, and electrochemical properties, offering insights into their use in enhancing lithium battery performance (Garcia et al., 2004).
Mechanism of Action
Mode of Action
Imidazole derivatives often work by interacting with their targets and modulating their activity .
Biochemical Pathways
Imidazole derivatives are involved in a wide range of biochemical pathways due to their diverse biological activities .
Pharmacokinetics
Imidazole derivatives generally have good bioavailability due to their favorable physicochemical properties .
Result of Action
Imidazole derivatives can have a variety of effects depending on their specific biological targets .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can affect the action of imidazole derivatives .
Properties
IUPAC Name |
lithium;1-ethyl-7-fluorobenzimidazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2.Li/c1-2-13-8-6(11)4-3-5-7(8)12-9(13)10(14)15;/h3-5H,2H2,1H3,(H,14,15);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBOXLBDBEHEDCH-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CCN1C2=C(C=CC=C2F)N=C1C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FLiN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.